Cas no 1030096-33-3 ((pyridin-4-yl)methyl 2-(3-fluorophenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate)

• Product Name: (pyridin-4-yl)methyl 2-(3-fluorophenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate
• CAS No: 1030096-33-3
• MF: C₂₂H₁₅FN₂O₃
• MW: 374.364508867264
• CID: 5384457
• Update Time: 2025-10-18

(pyridin-4-yl)methyl 2-(3-fluorophenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinylmethyl 2-(3-fluorophenyl)-1,2-dihydro-1-oxo-4-isoquinolinecarboxylate
• (pyridin-4-yl)methyl 2-(3-fluorophenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate

• Inchi： 1S/C22H15FN2O3/c23-16-4-3-5-17(12-16)25-13-20(18-6-1-2-7-19(18)21(25)26)22(27)28-14-15-8-10-24-11-9-15/h1-13H,14H2
• InChI Key： TWYVTFQMXQIGQK-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(C(OCC2C=CN=CC=2)=O)=CN1C1=CC=CC(F)=C1

Experimental Properties

• Density: 1.361±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 582.0±50.0 °C(Predicted)
• pka: 4.59±0.10(Predicted)

Additional information on (pyridin-4-yl)methyl 2-(3-fluorophenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate

Introduction to (pyridin-4-yl)methyl 2-(3-fluorophenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate (CAS No. 1030096-33-3)

(Pyridin-4-yl)methyl 2-(3-fluorophenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate (CAS No. 1030096-33-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This article aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

The chemical structure of (pyridin-4-yl)methyl 2-(3-fluorophenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate is composed of a pyridine ring, a fluorinated phenyl group, and an isoquinoline core. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The pyridine ring is known for its aromaticity and basicity, which can influence the compound's solubility and reactivity. The fluorinated phenyl group enhances the lipophilicity of the molecule, facilitating its cellular uptake and distribution. The isoquinoline core, with its characteristic 1-oxo group, contributes to the compound's pharmacological activity by interacting with specific biological targets.

The synthesis of (pyridin-4-yl)methyl 2-(3-fluorophenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate involves a series of well-defined chemical reactions. One common approach is to start with the condensation of 4-pyridinecarbaldehyde with 3-fluorobenzaldehyde to form an intermediate aldehyde. This intermediate is then reacted with an appropriate amine to form an imine, which undergoes cyclization in the presence of a suitable oxidizing agent to yield the desired isoquinoline derivative. The final step involves esterification with methanol to produce the target compound. This synthetic route is highly efficient and can be scaled up for large-scale production.

In terms of biological activity, (pyridin-4-yl)methyl 2-(3-fluorophenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate has been extensively studied for its potential as a therapeutic agent. Recent research has shown that this compound exhibits potent anti-inflammatory and neuroprotective effects. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated microglial cells. Additionally, it has been found to protect neurons from oxidative stress-induced damage by scavenging reactive oxygen species (ROS) and modulating mitochondrial function.

Furthermore, (pyridin-4-yl)methyl 2-(3-fluorophenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate has shown promise in cancer research. Preclinical studies have indicated that it can selectively induce apoptosis in cancer cells while sparing normal cells. Mechanistically, this effect is attributed to its ability to disrupt the mitochondrial membrane potential and activate caspase-dependent apoptotic pathways. These findings suggest that this compound could be a valuable lead for developing novel anticancer drugs.

The pharmacokinetic properties of (pyridin-4-yl)methyl 2-(3-fluorophenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate have also been investigated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral medication. However, further optimization may be required to improve its metabolic stability and reduce potential side effects.

In conclusion, (pyridin-4-y)methyl 2-(3-fluorophenyl)-1-oxxo-l ,2-dihydroisoquinoline -4-carboxy late (CAS No. 1030096 -33 -3) represents a promising compound with diverse biological activities and therapeutic potential. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical applications. As our understanding of this compound deepens, it is likely to play an increasingly important role in the development of new treatments for various diseases.